molecular formula C16H12O4 B8562789 2-(3-Oxo-3-phenylpropanoyl)benzoic acid CAS No. 42222-79-7

2-(3-Oxo-3-phenylpropanoyl)benzoic acid

Cat. No.: B8562789
CAS No.: 42222-79-7
M. Wt: 268.26 g/mol
InChI Key: SHAPIWXATZPBGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Oxo-3-phenylpropanoyl)benzoic acid is a benzoic acid derivative featuring a 3-oxo-3-phenylpropanoyl substituent at the ortho (2-) position. Structurally, it comprises a benzene ring with a carboxylic acid group (benzoic acid backbone) and a propanoyl chain terminating in a phenyl-substituted ketone. Its molecular formula is C₁₆H₁₂O₄ (molar mass: 268.26 g/mol). The ketone and aromatic moieties confer unique physicochemical and biological properties, making it relevant in pharmaceutical and organic chemistry research.

Properties

CAS No.

42222-79-7

Molecular Formula

C16H12O4

Molecular Weight

268.26 g/mol

IUPAC Name

2-(3-oxo-3-phenylpropanoyl)benzoic acid

InChI

InChI=1S/C16H12O4/c17-14(11-6-2-1-3-7-11)10-15(18)12-8-4-5-9-13(12)16(19)20/h1-9H,10H2,(H,19,20)

InChI Key

SHAPIWXATZPBGB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)CC(=O)C2=CC=CC=C2C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Derivatives

Key structural analogues include:

Compound Name Molecular Formula Molar Mass (g/mol) Key Functional Groups CAS Number Source/Application
2-Benzoylbenzoic acid C₁₄H₁₀O₃ 226.23 Benzoyl group at 2-position 85-52-5 Intermediate in organic synthesis
3-Benzoylpropionic acid C₁₀H₁₀O₃ 178.18 Benzoyl + propionic acid chain 2051-95-8 Pharmaceutical precursor
2-(4-Methylbenzoyl)benzoic acid C₁₅H₁₂O₃ 240.26 Methyl-substituted benzoyl group N/A Receptor binding studies
4-Oxo-4-phenylbutyric acid C₁₀H₁₀O₃ 178.18 Four-carbon chain with ketone + phenyl 2051-95-8 Industrial synthesis

Physicochemical Properties

  • Solubility and Diffusivity: Benzoic acid derivatives with larger substituents (e.g., 2-(3-Oxo-3-phenylpropanoyl)benzoic acid) exhibit lower aqueous solubility compared to simpler analogues like benzoic acid. However, their lipophilicity enhances solubility in organic phases, as seen in emulsion liquid membrane extraction systems . Effective diffusivity in membrane phases follows the order: benzoic acid > acetic acid > phenol . The target compound’s larger substituent may reduce diffusivity relative to benzoic acid but improve extraction efficiency due to higher distribution coefficients.
  • Thermodynamic Stability: Substituted benzoyl benzoic acids (e.g., 2-(4-methylbenzoyl)benzoic acid) show lower ΔGbinding values in receptor docking studies, indicating stronger binding affinities .

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